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Compound of Interest

Compound Name: ZK112993

Cat. No.: B1684393

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the handling and disposal of ZK112993, a potent selective progesterone receptor modulator
(SPRM). All personnel, including researchers, scientists, and drug development professionals,
must adhere to these procedures to ensure personal safety and minimize environmental
contamination. Given the pharmacological activity of ZK112993, stringent control measures are
mandatory.

Personal Protective Equipment (PPE)

All handling of ZK112993, whether in solid or solution form, requires strict adherence to the
following personal protective equipment standards. These measures are designed to prevent
accidental exposure through inhalation, dermal contact, or ingestion.
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PPE Category Item

Specification

Rationale

Hand Protection Double Gloves

Two pairs of
chemotherapy-grade
nitrile gloves meeting
ASTM D6978
standard.[1] The outer
glove should be
changed immediately
upon contamination or
at regular intervals
(e.g., every 30-60

minutes).

Prevents skin contact
and absorption.
Double gloving
provides an additional
barrier in case the
outer glove is
breached.

Body Protection Disposable Gown

Polyethylene-coated
polypropylene or other
laminate material
resistant to chemical
permeation.[1] Solid
front with back
closure, long sleeves,

and tight-fitting cuffs.

Protects skin and
personal clothing from
contamination. Fabric
lab coats are not
permissible as they
can absorb the

compound.

Chemical splash

Protects eyes from

splashes of solutions

Eye Protection Safety Goggles goggles that provide a ) )
or airborne particles of
seal around the eyes. ]
the solid compound.
To be worn in
conjunction with ] N
Provides an additional
) ) safety goggles, )
Face Protection Face Shield ] layer of protection for
especially when there ]
) o ) the entire face.
is a significant risk of
splashing.
Respiratory Protection  Respirator An N95 respirator is Protects against

the minimum
requirement for
handling the solid

compound outside of

inhalation of

aerosolized particles.
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a certified chemical
fume hood to prevent
inhalation of fine
particles. For higher-
risk procedures, a
powered air-purifying
respirator (PAPR) may
be necessary based

on a risk assessment.

Operational Plan for Handling ZK112993

A systematic approach to handling ZK112993 is essential to maintain a safe laboratory
environment. The following workflow outlines the key steps from preparation to the conclusion
of an experimental procedure.
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ZK112993 Handling Workflow
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A flowchart outlining the procedural steps for safely handling ZK112993.
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Disposal Plan for ZK112993 Waste

Proper disposal of ZK112993 and all contaminated materials is critical to prevent

environmental release and accidental exposure. All waste must be treated as hazardous.

Collection . Disposal
Waste Stream . Labeling
Container Procedure
Dispose of through
o "Hazardous Waste: o
Sealed, rigid, the institution's

Solid ZK112993

puncture-resistant

container.

ZK112993 (Solid)"
and the biohazard

symbol.[2]

hazardous waste
management

program.[3][4]

Contaminated
Labware (e.g., pipette
tips, tubes)

Lined, rigid, puncture-

resistant container.

"Hazardous Waste:
ZK112993
Contaminated

Sharps/Labware" and

the biohazard symbol.

Dispose of through
the institution's
hazardous waste
management

program.

Contaminated PPE

(gloves, gown, etc.)

Lined, sealed waste

container.

"Hazardous Waste:
ZK112993
Contaminated PPE"
and the biohazard

symbol.

Dispose of through
the institution's
hazardous waste
management

program.

Agueous Waste
Containing ZK112993

Sealed, leak-proof
container compatible

with the solvent.

"Hazardous Waste:
ZK112993 in
[Solvent]" and the

biohazard symbol.

Dispose of through
the institution's
hazardous waste
management
program. Do not
dispose of down the

drain.

The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated during the handling of ZK112993.
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A diagram illustrating the waste segregation and disposal process for ZK112993.

Emergency Procedures: In the event of a spill or personal exposure, immediately alert
personnel in the vicinity and follow the institution's established emergency protocols. An
appropriate spill kit for potent compounds should be readily accessible. For skin contact, wash
the affected area thoroughly with soap and water for at least 15 minutes. For eye contact, flush
with copious amounts of water for at least 15 minutes and seek immediate medical attention. If
inhaled, move to fresh air and seek medical attention. Always report any exposure to your
supervisor and the institution's environmental health and safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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